Cas no 73600-90-5 (Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI))
73600-90-5 structure
Product Name:Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI)
CAS No:73600-90-5
MF:C13H20N4O9
MW:376.319303512573
CID:575769
PubChem ID:156020
Update Time:2025-04-19
Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI)
- 73600-90-5
- Tetrodotoxin, 11-((carboxymethyl)amino)-11-deoxy-, labeled with tritium
-
- Inchi: 1S/C13H20N4O9/c14-10-16-8(21)4-6-11(23,2-15-1-3(18)19)7-5(20)12(4,17-10)9(22)13(24,25-6)26-7/h4-9,15,20-24H,1-2H2,(H,18,19)(H3,14,16,17)
- InChI Key: RSCVPTMBAMYFEH-UHFFFAOYSA-N
- SMILES: O1C2(C(C34C(C(C(CNCC(=O)O)(C1C3C(N=C(N)N4)O)O)O2)O)O)O
Computed Properties
- Exact Mass: 376.12302823g/mol
- Monoisotopic Mass: 376.12302823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.4
- Topological Polar Surface Area: 219Ų
Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI) Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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